Cas no 1005305-27-0 (4-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide)

• Product Name: 4-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide
• CAS No: 1005305-27-0
• MF: C₁₈H₁₄BrN₃O₃S
• MW: 432.291061878204
• CID: 5790444
• Update Time: 2025-10-31

4-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-bromo-N-[3-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-
• 4-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide

• Inchi： 1S/C18H14BrN3O3S/c1-26(24,25)17-10-9-16(21-22-17)13-3-2-4-15(11-13)20-18(23)12-5-7-14(19)8-6-12/h2-11H,1H3,(H,20,23)
• InChI Key： LZHNTUYRBXNSQR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(S(C)(=O)=O)C=C2)=C1)(=O)C1=CC=C(Br)C=C1

Experimental Properties

• Density: 1.555±0.06 g/cm3(Predicted)
• Boiling Point: 606.2±55.0 °C(Predicted)
• pka: 12.72±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide

Research Briefing on 4-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide (CAS: 1005305-27-0)

The compound 4-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide (CAS: 1005305-27-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. The compound's unique structure, featuring a bromobenzamide moiety linked to a methanesulfonylpyridazine ring, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, revealing key structural insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated, suggesting favorable drug-like characteristics. These findings position 4-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide as a compelling candidate for further development in targeted therapy.

Despite these advancements, challenges remain, particularly in optimizing the compound's solubility and minimizing off-target effects. Ongoing research is exploring structural modifications and formulation strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 4-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide represents a promising avenue for therapeutic intervention in diseases mediated by kinase dysregulation. Continued research and development efforts will be crucial in unlocking its full potential and advancing it toward clinical application.